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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and potential applications of L-beta-Homoalanine hydrochloride, an amino acid derivative of
interest in pharmaceutical development and biochemical research.

Chemical Structure and Properties

L-beta-Homoalanine hydrochloride, systematically known as (3S)-3-aminobutanoic acid
hydrochloride, is an alanine derivative with the amino group attached to the beta-carbon.[1][Z]
[3] This structural feature distinguishes it from its alpha-amino acid counterpart, alanine. The
hydrochloride salt form enhances its stability and solubility.

The chemical structure of L-beta-Homoalanine hydrochloride is as follows:
Caption: Chemical structure of L-beta-Homoalanine hydrochloride.

The key properties of L-beta-Homoalanine hydrochloride are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)
(3S)-3-aminobutanoic acid
IUPAC Name _ [3]
hydrochloride
L-B-HomoAla-OH-HCI, (S)-3-
Synonyms Aminobutyric acid [4]
hydrochloride
CAS Number 58610-41-6 [4][5]
Molecular Formula CaHoNO2-HCI [4]
Molecular Weight 139.58 g/mol [1][4]
Appearance White to off-white powder [415]
Purity = 97-98% (NMR) [3][4]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2][5]

Acetate, DMSO, Acetone

Storage Temperature

Room temperature or 0-8°C,

under inert atmosphere

[41(5]

Optical Rotation

[a]D?5 = +22 + 2° (c=1 in H20)

[4]

InChl Key
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[3]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of L-beta-Homoalanine

hydrochloride are crucial for its application in research and development.

This protocol is adapted from a reported method involving a Michael addition followed by

enzymatic resolution and hydrolysis.[6]

Materials:

» Ethyl crotonate
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Benzylamine

Lipase from Candida antarctica B (CAL-B), immobilized
Methyl tert-butyl ether (MTBE)

Saturated sodium bicarbonate (NaHCOs) solution
Sodium hydroxide (NaOH) solution (1 M and 0.1 M)

lon exchange resin (e.g., Merck-111)

Hydrochloric acid (HCI) solution (1 M)

Procedure:

Michael Addition: In a round-bottom flask, heat a mixture of ethyl crotonate and benzylamine
at 60°C for 30 hours. Monitor the reaction's completion via *H-NMR spectroscopy.[6]

Enzymatic Resolution: Add immobilized CAL-B lipase to the reaction mixture and stir at 60°C
for 16 hours.[6] Completion is monitored by *H-NMR.

Extraction: Filter to remove the enzyme. Wash the mixture with MTBE. The organic solution
is then washed with saturated NaHCOs solution.[6]

Hydrolysis: Add 1 M NaOH solution to the organic layer and stir at room temperature for 16
hours.[6]

Purification: Separate the aqueous layer. Add ion exchange resin and stir for one hour. Wash
the resin with water.[6]

Elution and Isolation: Elute the product from the resin using 1 M HCI solution. Evaporate the
hydrochloric acid solution under reduced pressure to obtain L-beta-Homoalanine
hydrochloride.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-l-beta-homoalanine-hyd-id134189.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Protocol
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Caption: Workflow for the synthesis of L-beta-Homoalanine hydrochloride.
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Nuclear Magnetic Resonance (NMR) spectroscopy is a primary method for confirming the
structure and assessing the purity of L-beta-Homoalanine hydrochloride.

Instrumentation:
e 400 MHz (or higher) NMR spectrometer
Sample Preparation:

» Dissolve 5-10 mg of the final product in a suitable deuterated solvent (e.g., D20 or DMSO-
de).

o Transfer the solution to an NMR tube.
Data Acquisition:
e Acquire tH-NMR and 3C-NMR spectra.

o Typical H-NMR signals would correspond to the methyl (CHs), methine (CH), and methylene
(CH2) protons, with chemical shifts and coupling patterns characteristic of the (S)-3-
aminobutanoic acid structure.

e The purity can be estimated by integrating the signals corresponding to the product and
comparing them to any impurity signals.[4]

Applications in Drug Development and Research

L-beta-Homoalanine hydrochloride serves as a valuable building block in medicinal
chemistry and biochemistry.[4]

o Peptide Synthesis: It is used to synthesize peptidomimetics and other modified peptides. Its
incorporation can enhance the stability against enzymatic degradation and improve the
pharmacokinetic properties of therapeutic peptides.[4]

o Pharmaceutical Development: This compound is a precursor for synthesizing molecules with
therapeutic potential, such as compounds for the treatment of Hepatitis B Virus (HBV)
infection.[6]
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* Neuroscience Research: It is employed in studies related to neurotransmitter function and

neuronal signaling.[4]
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Caption: Logical workflow of L-beta-Homoalanine hydrochloride in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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